Cas no 917898-58-9 (3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole)
917898-58-9 structure
Product Name:3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole
CAS No:917898-58-9
MF:C16H16N2O2
MW:268.310443878174
CID:782910
Update Time:2023-08-03
3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(2-nitrophenyl)-
- 3,3-dimethyl-1-(2-nitrophenyl)-2H-indole
- VRISSTGORTXCMP-UHFFFAOYSA-N
- 3,3-dimethyl-1-(2-nitrophenyl)indoline
- 3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole
-
- Inchi: 1S/C16H16N2O2/c1-16(2)11-17(13-8-4-3-7-12(13)16)14-9-5-6-10-15(14)18(19)20/h3-10H,11H2,1-2H3
- InChI Key: VRISSTGORTXCMP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1N1C2C=CC=CC=2C(C)(C)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 377
- Topological Polar Surface Area: 49.1
3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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